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Compound of Interest

Compound Name: Z-Vad-amc

Cat. No.: B15582915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-VAD-AMC (Carbobenzoxy-valyl-alanyl-aspartyl-7-amino-4-methylcoumarin) is a fluorogenic

substrate used for the detection of caspase activity. Caspases, a family of cysteine-aspartic

proteases, are central to the execution of apoptosis (programmed cell death). The substrate

consists of the peptide sequence Val-Ala-Asp, which is a recognition motif for several

caspases, linked to the fluorescent reporter molecule 7-amino-4-methylcoumarin (AMC). In its

intact form, Z-VAD-AMC is weakly fluorescent. However, upon cleavage by an active caspase

at the aspartic acid residue, the highly fluorescent AMC moiety is released. The resulting

fluorescence can be quantified to measure caspase activity.

This document provides detailed application notes and protocols for the use of Z-VAD-AMC in

caspase activity assays, intended for researchers, scientists, and professionals in drug

development.

Mechanism of Action
The assay is based on the enzymatic activity of caspases. The pan-caspase nature of the VAD

peptide sequence allows for the detection of activity from multiple caspases, including initiator

caspases (e.g., caspase-8, caspase-9) and executioner caspases (e.g., caspase-3, caspase-

7).
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To cite this document: BenchChem. [Application Notes and Protocols for Z-VAD-AMC in
Caspase Activity Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582915#optimal-excitation-and-emission-
wavelengths-for-z-vad-amc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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